Cas no 302552-38-1 (8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 302552-38-1
• MF: C₁₉H₂₂N₄O₄S
• MW: 402.467382907867
• CID: 6316735
• PubChem ID: 1586268
• Update Time: 2025-10-30

8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-((2-(4-butoxyphenyl)-2-oxoethyl)thio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• HMS634G18
• SR-01000588635
• ChemDiv1_016694
• MFCD01847739
• AB00672984-01
• 302552-38-1
• 8-[2-(4-butoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7H-purine-2,6-dione
• Z56821184
• AKOS001025958
• SR-01000588635-1
• F1008-0036

• Inchi： 1S/C19H22N4O4S/c1-4-5-10-27-13-8-6-12(7-9-13)14(24)11-28-18-20-15-16(21-18)22(2)19(26)23(3)17(15)25/h6-9H,4-5,10-11H2,1-3H3,(H,20,21)
• InChI Key： OTJFELWWAUGQEZ-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)OCCCC)=O)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1

Computed Properties

• Exact Mass: 402.13617637g/mol
• Monoisotopic Mass: 402.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 121Ų

Additional information on 8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound CAS No. 302552-38-1, also known as 8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a purine ring system with specific substituents that confer unique chemical and biological properties.

The molecular structure of 8-{2-(4-butoxyphenyl)-2-oxoethylsulfanyl}-1,3-dimethyl... includes a purine backbone with methyl groups at positions 1 and 3. Additionally, the compound features a sulfanyl group attached to the purine ring at position 8. This sulfanyl group is further substituted with a 4-butoxyphenyl moiety via an ethyl chain. The presence of these substituents not only enhances the molecule's stability but also contributes to its potential as a bioactive agent.

Recent studies have highlighted the importance of purine derivatives in various therapeutic areas. For instance, researchers have explored the potential of this compound as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. The sulfanyl group plays a crucial role in this activity by acting as a reactive site for various enzymes involved in inflammation. Furthermore, the 4-butoxyphenyl group has been shown to enhance the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the purine ring system followed by the introduction of methyl groups at specific positions. The sulfanyl group is then introduced via a nucleophilic substitution reaction using an appropriate thiol derivative. Finally, the 4-butoxyphenyl substituent is incorporated through a coupling reaction under optimized conditions.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, studies conducted in vitro have demonstrated its ability to inhibit key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier has further enhanced its potential as a therapeutic agent for central nervous system disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts. For instance, molecular docking studies have revealed that the compound binds effectively to histone deacetylase (HDAC) enzymes, suggesting its potential as an epigenetic regulator.

In conclusion, CAS No. 302552-38-1 represents a significant advancement in the field of organic synthesis and pharmacology. Its unique structure and biological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs in various therapeutic areas.